Cas no 52764-12-2 (6-Bromo-2-chloropyridin-3-ol)

• Product Name: 6-Bromo-2-chloropyridin-3-ol
• CAS No: 52764-12-2
• MF: C₅H₃BrClNO
• MW: 208.440419435501
• MDL: MFCD11857728
• CID: 1036158
• PubChem ID: 329771649
• Update Time: 2025-07-25

6-Bromo-2-chloropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloropyridin-3-ol
• 3-Pyridinol,6-bromo-2-chloro
• 6-Bromo-2-chloro-3-hydroxypyridine
• 6-Bromo-2-chloro-5-hydroxypyridine
• DTXSID10673921
• A870910
• 52764-12-2
• MFCD11857728
• 6-Bromo-2-chloro-3-pyridinol
• RMZDAJISDIUUMM-UHFFFAOYSA-N
• BS-28689
• 6-Bromo-2-chloropyridin-3-ol, AldrichCPR
• CS-0183190
• CCA76412
• DB-071578
• F30996
• AKOS015835366
• 3-Pyridinol, 6-bromo-2-chloro-
• AB64867
• SCHEMBL5696452

• MDL： MFCD11857728
• Inchi： 1S/C5H3BrClNO/c6-4-2-1-3(9)5(7)8-4/h1-2,9H
• InChI Key： RMZDAJISDIUUMM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)O

Computed Properties

• Exact Mass: 206.90900
• Monoisotopic Mass: 206.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.20310

6-Bromo-2-chloropyridin-3-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 6-Bromo-2-chloropyridin-3-ol

Properties and Applications of 6-Bromo-2-chloropyridin-3-ol (CAS No. 52764-12-2)

6-Bromo-2-chloropyridin-3-ol, with the chemical formula C₅H₃BrClNO₂, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, which has garnered considerable attention due to its versatile biological activities and synthetic utility. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a valuable scaffold for further functionalization.

The structure of 6-Bromo-2-chloropyridin-3-ol features a pyridine core substituted at the 6th position with a bromine atom and at the 2nd position with a chlorine atom, while the 3rd position is occupied by a hydroxyl group. This unique arrangement imparts distinct electronic and steric properties, enabling its application in diverse chemical transformations. The compound’s solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) further facilitates its use in synthetic protocols.

Recent advancements in medicinal chemistry have highlighted the potential of pyridine derivatives as pharmacophores in drug discovery. Specifically, 6-Bromo-2-chloropyridin-3-ol has been explored as a key building block in the synthesis of novel therapeutic agents. Its bromo and chloro substituents are particularly useful for palladium-catalyzed cross-coupling reactions, allowing for the introduction of aryl, vinyl, or alkyl groups at various positions on the pyridine ring. This modularity has enabled the development of compounds with enhanced binding affinity to biological targets.

In particular, research has demonstrated the utility of 6-Bromo-2-chloropyridin-3-ol in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The hydroxyl group at the 3rd position can be further functionalized to create pharmacophoric elements that interact with protein kinases. For instance, studies have shown that incorporating this scaffold into small-molecule inhibitors can lead to improved selectivity and potency against target enzymes. The bromine atom’s reactivity also allows for subsequent modifications via Suzuki-Miyaura coupling, enabling the construction of biaryl structures that are prevalent in many drug candidates.

The agrochemical industry has also recognized the value of 6-Bromo-2-chloropyridin-3-ol as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are known to exhibit phytotoxic activity by interfering with essential plant enzymes. By leveraging the reactivity of its halogenated substituents, researchers can design compounds that selectively target pests while minimizing environmental impact. For example, derivatives of 6-Bromo-2-chloropyridin-3-ol have been investigated for their potential as growth regulators or fungicides.

From a synthetic chemistry perspective, 6-Bromo-2-chloropyridin-3-ol serves as a versatile intermediate for constructing more complex heterocyclic systems. The hydroxyl group can undergo etherification or esterification reactions to introduce polar functionalities, while the halogen atoms provide handles for metal-catalyzed transformations. This flexibility has made it a preferred choice for medicinal chemists seeking to explore new chemical space during drug development.

Recent publications have underscored the importance of pyridine-based scaffolds in addressing unmet medical needs. For instance, researchers have utilized 6-Bromo-2-chloropyridin-3-ol to develop inhibitors targeting bacterial enzymes involved in antibiotic resistance. The ability to modify its structure allows for fine-tuning of physicochemical properties such as solubility and metabolic stability, which are crucial for drug efficacy and safety.

The compound’s role in material science is another emerging area of interest. Pyridine derivatives contribute to the development of organic semiconductors and ligands for catalytic systems. The electron-withdrawing nature of bromo and chloro groups can modulate charge transport properties in electronic materials, making 6-Bromo-2-chloropyridin-3-ol a candidate for use in optoelectronic devices.

In summary, 6-Bromo-2-chloropyridin-3-ol (CAS No. 52764-12-2) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse synthetic pathways, making it an indispensable tool for researchers aiming to develop innovative solutions to global challenges. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in advancing scientific discovery.